Cas no 102569-26-6 (Benzonitrile, 2-amino-4-hydroxy-3-methyl-)

Benzonitrile, 2-amino-4-hydroxy-3-methyl-, is a substituted benzonitrile derivative featuring amino, hydroxy, and methyl functional groups at the 2, 4, and 3 positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The presence of both amino and hydroxy groups enhances its potential for further functionalization, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically handled under standard laboratory conditions to ensure stability and performance.

Benzonitrile, 2-amino-4-hydroxy-3-methyl- structure

102569-26-6 structure

Product Name:Benzonitrile, 2-amino-4-hydroxy-3-methyl-

CAS No:102569-26-6

MF:C₈H₈N₂O

MW:148.16192150116

CID:98346

PubChem ID:13464716

Update Time:2025-06-08

Benzonitrile, 2-amino-4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-amino-4-hydroxy-3-methyl-
- 2-amino-4-hydroxy-3-methylbenzonitrile
- ACMC-20m5ir
- AGN-PC-00MO80
- CTK0G9408
- I14-32239
- KB-68064
- SureCN998935
- NTRYGFSYGXKOSE-UHFFFAOYSA-N
- DTXSID10541499
- SCHEMBL998935
- CS-M0645
- CS-13574
- AKOS006374059
- 102569-26-6
- CEA56926
- DB-346752
- Inchi： 1S/C8H8N2O/c1-5-7(11)3-2-6(4-9)8(5)10/h2-3,11H,10H2,1H3
- InChI Key： NTRYGFSYGXKOSE-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C#N)C(=C1C)N

Computed Properties

Exact Mass: 148.06374
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 70Å²

Experimental Properties

PSA: 70.04
LogP: 1.73568

Benzonitrile, 2-amino-4-hydroxy-3-methyl- Pricemore >>

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